Cas no 1004193-49-0 (1-(4-bromophenyl)methyl-4-isothiocyanato-1H-pyrazole)

• Product Name: 1-(4-bromophenyl)methyl-4-isothiocyanato-1H-pyrazole
• CAS No: 1004193-49-0
• MF: C₁₁H₈BrN₃S
• MW: 294.17031955719
• MDL: MFCD04968738
• CID: 3058487
• PubChem ID: 7017383
• Update Time: 2025-04-21

1-(4-bromophenyl)methyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-benzyl)-4-isothiocyanato-1H-pyrazole
• AKOS B017699
• ART-CHEM-BB B017699
• 1-(4-bromophenyl)methyl-4-isothiocyanato-1H-pyrazole
• DTXSID401210672
• STK312620
• 1-[(4-Bromophenyl)methyl]-4-isothiocyanato-1H-pyrazole
• 1-[(4-bromophenyl)methyl]-4-isothiocyanatopyrazole
• BBL038837
• EN300-229238
• AKOS000307612
• 1-(4-bromobenzyl)-4-isothiocyanato-1H-pyrazole
• 1004193-49-0

• MDL： MFCD04968738
• Inchi： 1S/C11H8BrN3S/c12-10-3-1-9(2-4-10)6-15-7-11(5-14-15)13-8-16/h1-5,7H,6H2
• InChI Key： SKWUMNJSCYOVPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=C(C=N1)N=C=S

Computed Properties

• Exact Mass: 292.96223Da
• Monoisotopic Mass: 292.96223Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes